Cas no 95245-29-7 (1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine)

• Product Name: 1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine
• CAS No: 95245-29-7
• MF: C₂₁H₃₃NO₁₀
• MW: 459.487427473068
• CID: 799317
• PubChem ID: 11762275
• Update Time: 2025-04-19

1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-β-D-mannopyranose-4-yloxy)-2-propylamine
• 1,3-BIS-(1,6-ANHYDRO-2,3-O-ISOPROPYLIDENE-B-D-MANNOPYRANOS-4-YLOXY)-2-PROPYLAMINE
• 2-Amino-1,3-bis(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-O-yl)-propane
• A-D-mannopyranose
• 1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine
• 1,3-Bis[[(1R,2S,6S,7R,8R)-4,4-dimethyl-3,5,10,11-tetraoxatricyclo[6.2.1.02,6]undecan-7-yl]oxy]propan-2-amine
• 1,3-Bis(((3aS,4R,7R,8R,8aS)-2,2-dimethylhexahydro-4,7-epoxy[1,3]dioxolo[4,5-c]oxepin-8-yl)oxy)propan-2-amine
• 95245-29-7
• 1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-?-D-mannopyranose-4-yloxy)-2-propylamine
• W-204127

• Inchi： 1S/C21H33NO10/c1-20(2)29-14-12(10-7-25-18(27-10)16(14)31-20)23-5-9(22)6-24-13-11-8-26-19(28-11)17-15(13)30-21(3,4)32-17/h9-19H,5-8,22H2,1-4H3/t10-,11-,12-,13-,14+,15+,16+,17+,18-,19-/m1/s1
• InChI Key： IUJWYZAQTWUKJU-UPQPISDMSA-N
• SMILES： O1[C@@H]2[C@@H]3[C@H]([C@@H]([C@H]1CO2)OCC(CO[C@@H]1[C@H]2CO[C@@H]([C@@H]4[C@H]1OC(C)(C)O4)O2)N)OC(C)(C)O3

Computed Properties

• Exact Mass: 459.21000
• Monoisotopic Mass: 459.21044625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 131-134°C
• Solubility: Chloroform, Ethyl Acetate
• PSA: 118.32000
• LogP: 0.33480

1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans